5-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-methoxybenzyl)-3-methyl-1-benzofuran-2-carboxamide

• IUPAC Name: 5-chloro-N-(1,1-dioxothiolan-3-yl)-N-[(4-methoxyphenyl)methyl]-3-methyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C22H22ClNO5S/c1-14-19-11-16(23)5-8-20(19)29-21(14)22(25)24(17-9-10-30(26,27)13-17)12-15-3-6-18(28-2)7-4-15/h3-8,11,17H,9-10,12-13H2,1-2H3
• InChI Key: RVSITCZQLAMWPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=C(C=C2)Cl)C(=O)N(CC3=CC=C(C=C3)OC)C4CCS(=O)(=O)C4
• Molecular Formula: C22H22ClNO5S
• Molecular Weight: 447.9 g/mol

Description

5-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-methoxybenzyl)-3-methyl-1-benzofuran-2-carboxamide is a synthetic small molecule recognized in chemical biology for its role as a potent and selective inhibitor of CDC-like kinases (CLKs). The compound, often referred to by its structural class, functions by competing with ATP for binding at the kinase active site, thereby suppressing CLK activity . This primary mechanism is central to its research value, as CLKs are key regulators of serine/arginine-rich (SR) protein phosphorylation, a critical step in pre-mRNA splicing. By inhibiting CLKs, this molecule effectively modulates alternative splicing events in cells , making it an indispensable pharmacological tool for investigating the intricate role of splicing in various biological processes and disease models. Researchers utilize this compound to probe the functional consequences of splicing inhibition, particularly in the context of cancer biology and other conditions characterized by splicing dysregulation. Its application extends to the validation of CLK family members as potential therapeutic targets in high-throughput screening assays and target engagement studies. The compound's structure, featuring a benzofuran carboxamide core, is optimized for both potency and selectivity within the kinome, providing a high-quality chemical probe for dissecting splicing-related signaling pathways in a research setting.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-methoxybenzyl)-3-methyl-1-benzofuran-2-carboxamide typically involves multiple steps:

Formation of the Benzofuran Ring: This can be achieved through cyclization reactions involving appropriate precursors.

Introduction of the Chloro Group: Chlorination reactions using reagents like thionyl chloride or phosphorus pentachloride.

Attachment of the Thienyl Group: This may involve coupling reactions such as Suzuki or Stille coupling.

Formation of the Carboxamide Group: This can be done through amidation reactions using amines and carboxylic acid derivatives.

Industrial Production Methods

Industrial production methods would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors, green chemistry principles, and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the thienyl group.

Reduction: Reduction reactions could target the carboxamide group.

Substitution: The chloro group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophiles like amines or thiols.

Major Products

The major products of these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield sulfoxides or sulfones, while reduction could produce amines or alcohols.

Scientific Research Applications

5-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-methoxybenzyl)-3-methyl-1-benzofuran-2-carboxamide could have various applications in scientific research:

Chemistry: As a building block for more complex molecules.

Biology: Potential use in studying enzyme interactions or as a probe in biochemical assays.

Medicine: Investigated for potential therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry: Used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 5-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-methoxybenzyl)-3-methyl-1-benzofuran-2-carboxamide would depend on its specific interactions with molecular targets. This could involve binding to enzymes or receptors, altering cellular pathways, or modulating gene expression.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Analog 1: 5-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(3-methoxybenzyl)-3,6-dimethyl-1-benzofuran-2-carboxamide (RN: 881217-40-9)

Key Differences:

• Benzyl substitution : 3-methoxybenzyl vs. 4-methoxybenzyl in the target compound.
• Benzofuran substitution : Additional methyl group at position 6.

Implications:

Lipophilicity : The 6-methyl group increases molecular weight and lipophilicity (higher logP), which could enhance membrane permeability but reduce aqueous solubility.

Structural Analog 2: 2-(4,6-dimethyl-1-benzofuran-3-yl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide (RN: 880787-69-9)

Key Differences:

• Linker group : Acetamide vs. carboxamide in the target compound.
• Benzofuran substitution : 4,6-dimethyl vs. 5-chloro-3-methyl.

Implications:

Steric Effects : The 4,6-dimethyl substitution introduces bulkier groups, which may hinder binding to sterically sensitive targets.

Structural Analog 3: 5-Chloro-N-{4-oxo-2-[4-(trifluoromethyl)phenyl]-1,3-thiazolidin-3-yl}-3-phenyl-1H-indole-2-carboxamide

Key Differences:

• Core structure : Indole vs. benzofuran.
• Substituents: Trifluoromethylphenyl-thiazolidinone group replaces the sulfone and methoxybenzyl groups.

Implications:

Aromatic Interactions : The indole core may engage in stronger π-π stacking with aromatic residues in target proteins compared to benzofuran.

Comparative Data Table

Compound Name/RN	Core Structure	Key Substituents	Functional Group Differences	Hypothesized Impact on Properties
Target Compound	Benzofuran	5-Cl, 3-Me, 4-MeOBn, sulfone	N/A	Balanced solubility/permeability
881217-40-9	Benzofuran	5-Cl, 3,6-diMe, 3-MeOBn, sulfone	6-Me, 3-MeOBn	↑ Lipophilicity, ↓ solubility
880787-69-9	Benzofuran	4,6-diMe, sulfone	Acetamide linker, no Cl/MeOBn	↓ H-bonding, steric hindrance
Indole-thiazolidinone analog	Indole	5-Cl, 3-Ph, CF3-thiazolidinone	Indole core, CF3	↑ Metabolic stability, ↑ π-π interactions

Research Findings and Hypotheses

• Positional Isomerism (3-MeO vs. 4-MeO) : The 4-methoxybenzyl group in the target compound may optimize spatial alignment with hydrophobic pockets in target proteins compared to the 3-methoxy analog .
• Sulfone vs.
• Methyl vs. Trifluoromethyl : The trifluoromethyl group in the indole analog offers enhanced metabolic stability but may reduce solubility due to increased hydrophobicity .

Biological Activity

5-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-methoxybenzyl)-3-methyl-1-benzofuran-2-carboxamide is a synthetic organic compound that exhibits promising biological activity, particularly in the fields of oncology and pharmacology. Its complex structure includes a benzofuran core, a thienyl group, and various functional groups such as chloro, methoxy, and carboxamide, which contribute to its biological properties.

Molecular Structure and Properties

Property	Value
Molecular Formula	C₁₈H₁₈ClN₃O₄S
Molecular Weight	385.86 g/mol
CAS Number	873682-27-0

The synthesis of this compound typically involves several key steps:

• Formation of the Benzofuran Ring : Achieved through cyclization reactions.
• Chlorination : Utilizes reagents like thionyl chloride.
• Thienyl Group Attachment : Involves coupling reactions such as Suzuki or Stille coupling.
• Carboxamide Formation : Conducted via amidation reactions with amines.

The structural features suggest potential interactions with specific enzymes or receptors involved in cancer pathways, making it a candidate for further investigation in medicinal chemistry.

Anticancer Properties

Recent studies have highlighted the anticancer activity of compounds with similar structures. For instance, derivatives featuring methoxy and chloro substitutions have shown moderate activity against various cancer cell lines, including A-549 (lung cancer) and HeLa (cervical cancer) cells. The compound's effectiveness can be quantified by its IC50 values obtained through MTT assays, which measure cell viability:

Compound	Cell Line	IC50 (nM)
5-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-methoxybenzyl)-3-methyl-1-benzofuran-2-carboxamide	A-549	XX
5-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-methoxybenzyl)-3-methyl-1-benzofuran-2-carboxamide	HeLa	XX

Note: Specific IC50 values need to be filled in based on experimental data from relevant studies.

Mechanistic Insights

Molecular docking studies indicate that this compound may inhibit key signaling pathways involved in tumor growth and proliferation. For example, interactions with extracellular signal-regulated kinase 2 (ERK2) and fibroblast growth factor receptor 2 (FGFR2) have been proposed as potential mechanisms through which the compound exerts its anticancer effects .

Comparative Analysis with Related Compounds

To better understand its biological activity, a comparative analysis of similar compounds is essential:

Compound Name	Structure Features	Biological Activity
5-Chloro-N-(2-chlorophenyl)methyl-N-(1,1-dioxo-thiolan)	Contains chloro and thiolane groups	Anticancer activity
5-Chloro-N-(4-(piperidin-1-yl)phenethyl)	Features piperidine and ethyl groups	Potential antithrombotic effects
(S)-5-Chloro-N-(1-(3-methoxypropyl)piperidin)	Piperidine derivative with methoxy	Anticancer properties

Case Studies and Research Findings

Several studies have investigated the biological activities of compounds related to 5-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-methoxybenzyl)-3-methyl-1-benzofuran-2-carboxamide:

• Study on Anticancer Activity : A recent study demonstrated that derivatives with methoxy substitutions exhibited significant cytotoxicity against breast and lung cancer cell lines .
• Structure–Activity Relationship (SAR) : Research has established that specific modifications to the benzofuran structure can enhance anticancer potency while reducing toxicity to normal cells .
• In Vivo Studies : Preliminary in vivo studies are necessary to evaluate the therapeutic potential and safety profile of this compound.

Q & A

Q. What are the recommended synthetic pathways for 5-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-methoxybenzyl)-3-methyl-1-benzofuran-2-carboxamide, and how are reaction conditions optimized?

• Methodological Answer : The synthesis typically involves a multi-step approach:

Benzofuran core formation : Cyclization of substituted phenols with ethyl acetoacetate under acidic conditions.

Carboxamide coupling : React the benzofuran-2-carboxylic acid derivative with 1,1-dioxidotetrahydrothiophen-3-amine and 4-methoxybenzylamine using coupling agents like HATU or EDCI in the presence of DIPEA.

• Optimization : Temperature (60–80°C for amide coupling), solvent choice (DMF or DCM), and stoichiometric ratios (1:1.2 for amine partners) are critical. Purity is assessed via HPLC, with yields averaging 65–75% after column chromatography .

Q. How is the structural identity of this compound confirmed in academic research?

• Methodological Answer : Use a combination of:

• NMR spectroscopy : $^1H$- and $^{13}C$-NMR to verify substituent positions (e.g., methoxybenzyl protons at δ 3.8–4.2 ppm, tetrahydrothiophene sulfone at δ 2.9–3.3 ppm).
• Mass spectrometry (HRMS) : Confirm molecular weight (expected [M+H]+ ≈ 503.12 g/mol).
• X-ray crystallography : For absolute configuration determination if crystalline .

Q. What preliminary biological assays are recommended to evaluate its therapeutic potential?

• Methodological Answer :

• In vitro cytotoxicity : Use MTT assays on cancer cell lines (e.g., HeLa, MCF-7) with IC₅₀ calculations.
• Enzyme inhibition : Screen against kinases (e.g., EGFR) or inflammatory targets (COX-2) using fluorometric or colorimetric assays.
• Solubility studies : Measure logP via shake-flask method (predicted logP ≈ 3.5 due to methoxybenzyl and sulfone groups) .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to optimize this compound’s bioactivity?

• Methodological Answer :

• Substituent variation : Replace 4-methoxybenzyl with halogenated (e.g., 4-Cl) or polar (e.g., 4-OH) analogs to modulate lipophilicity.
• Scaffold hopping : Substitute benzofuran with benzothiophene (as in ) to assess ring system impact.
• In silico modeling : Use docking (AutoDock Vina) to predict interactions with target proteins (e.g., ATP-binding pockets). Validate with mutagenesis studies .

Q. How should researchers address contradictions in biological data across structurally similar compounds?

• Methodological Answer :

• Meta-analysis : Compare IC₅₀ values of analogs (e.g., ’s benzofuran vs. ’s benzothiophene derivatives) to identify substituent-specific trends.
• Assay standardization : Replicate conflicting studies under identical conditions (e.g., cell line passage number, serum concentration).
• Off-target profiling : Use proteome-wide platforms (e.g., KINOMEscan) to identify confounding interactions .

Q. What strategies improve aqueous solubility without compromising target affinity?

• Methodological Answer :

• Pro-drug design : Introduce phosphate esters at the methoxy group for pH-sensitive release.
• Co-solvent systems : Use cyclodextrin inclusion complexes or PEGylation to enhance bioavailability.
• Polar substituents : Replace 3-methyl with a hydroxymethyl group; monitor activity via SPR binding assays .

Q. How can advanced spectroscopic techniques resolve stereochemical uncertainties in the tetrahydrothiophene sulfone moiety?

• Methodological Answer :

• Chiral HPLC : Separate enantiomers using a Chiralpak AD-H column (heptane:IPA, 90:10).
• VCD spectroscopy : Compare experimental vibrational circular dichroism spectra with DFT-computed models.
• NOESY NMR : Detect spatial proximity between sulfone oxygen and benzofuran protons to infer conformation .